6-(4-nitrophenyl)-2-pyridin-2-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine

• IUPAC Name: 6-(4-nitrophenyl)-2-pyridin-2-yl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
• InChI: InChI=1S/C18H15N5O2/c24-23(25)15-6-4-14(5-7-15)22-10-8-16-13(12-22)11-20-18(21-16)17-3-1-2-9-19-17/h1-7,9,11H,8,10,12H2
• InChI Key: VMTPIUDVZPDDJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CN=C(N=C21)C3=CC=CC=N3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C18H15N5O2
• Molecular Weight: 333.3 g/mol

Description

Pyrimido[4,5-d]pyrimidines are a type of bicyclic [6 + 6] systems. They are two fused pyrimidine rings with four possible structural isomers. They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction.

Synthesis Analysis

The synthesis of pyrimido[4,5-d]pyrimidines involves various chemical transformations. For instance, they can be synthesized from α,α-ketene dithioacetals. The synthetic approaches of these types of compounds provide an innovative molecular framework to the designing of new active heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of pyrimido[4,5-d]pyrimidines can be elucidated by elemental analysis, IR, 1H NMR, and 13C NMR.

Scientific Research Applications

Anti-anoxic Activity

Research on pyridine and pyrimidine derivatives has identified compounds with significant anti-anoxic activity, indicating potential applications in cerebral protection and the treatment of conditions associated with reduced oxygen supply to the brain. For instance, novel pyrimidine derivatives have shown potent anti-anoxic (AA) activity in mice, suggesting their utility in developing therapies for cerebral ischemic conditions (Kuno et al., 1993).

Antimicrobial Activity

Pyrimidine salts have been evaluated for their antibacterial and antifungal activities, demonstrating the potential of pyrimidine-based compounds as antimicrobial agents. Some synthesized pyrimidine salts exhibited good inhibition towards bacterial and fungal strains, highlighting their relevance in developing new antimicrobial therapies (Mallikarjunaswamy et al., 2013).

Nonlinear Optics (NLO) Applications

Pyrimidine derivatives have also been explored for their nonlinear optical (NLO) properties, relevant in the fields of photonics and optoelectronics. A study on thiopyrimidine derivatives revealed significant NLO characteristics, suggesting these compounds could be used in high-tech optoelectronic applications (Hussain et al., 2020).

Mechanism of Action

While the mechanism of action for your specific compound is not available, pyrimido[4,5-d]pyrimidines have been applied on a large scale in the medical and pharmaceutical fields. They have shown to exhibit various biological activities.

Future Directions

Pyrimido[4,5-d]pyrimidines offer a great practical potential in the search for new biologically active compounds. This survey will help researchers in the fields of synthetic organic and medicinal chemistry to undertake and improve new approaches for the construction of new standard biological components.